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Compound of Interest

Compound Name: 1,2,3,4-Tetrahydrocarbazole

Cat. No.: B147488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

1,2,3,4-Tetrahydrocarbazole (CAS No. 942-01-8). The information is compiled from various

safety data sheets (SDS) and chemical databases to ensure a thorough understanding of the

potential hazards and the necessary safety measures. This document is intended for use by

professionals in research and development who handle this compound.

Hazard Identification and Classification
1,2,3,4-Tetrahydrocarbazole is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

Hazard Class Category

Skin Irritation 2

Eye Irritation 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
3

Table 2: Hazard and Precautionary Statements[1][2][3][4]
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Type Code Statement

Hazard H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary (Prevention) P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary (Response) P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Precautionary (Storage) P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Precautionary (Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2,3,4-Tetrahydrocarbazole is

provided in the table below.

Table 3: Physical and Chemical Properties

Property Value

Appearance Beige to white crystalline solid/powder[5]

Molecular Formula C₁₂H₁₃N[5][6]

Molecular Weight 171.24 g/mol [4][7]

Melting Point 118-120 °C[7][8][9]

Boiling Point 325-330 °C[7][8][9]

Flash Point 142.1 °C[5][10]

Solubility Insoluble in water[9]

Handling and Storage
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Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1][11]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1][3][10][11]

Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated clothing

before reuse.[3][10][11]

Dust Control: Minimize dust generation and accumulation. Avoid breathing dust.[2][11]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[6][11]

Container: Keep the container tightly closed when not in use.[6][11]

Incompatible Materials: Keep away from strong oxidizing agents.[12]

First Aid Measures
In case of exposure, follow these first aid measures immediately.

Table 4: First Aid Measures[2][6][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.researchgate.net/publication/306071903_Design_synthesis_molecular_docking_studies_and_anti-microbial_activity_of_novel_1234-tetrahydrocarbazole_derivatives
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://www.researchgate.net/publication/306071903_Design_synthesis_molecular_docking_studies_and_anti-microbial_activity_of_novel_1234-tetrahydrocarbazole_derivatives
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-4_g1gha298.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://www.chemicalbook.com/msds/1-2-3-4-tetrahydrocarbazole.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://www.chemicalbook.com/msds/1-2-3-4-tetrahydrocarbazole.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC3253670/
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-4_g1gha298.html
https://www.chemicalbook.com/msds/1-2-3-4-tetrahydrocarbazole.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrahydrocarbazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Firefighting and Accidental Release Measures
Firefighting Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[2][11]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[8][10][11]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[10][11]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 3.1.

Avoid dust formation and breathing vapors, mist, or gas.[1][2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2][3]

Containment and Cleanup: Sweep up or vacuum up the spillage and collect it in a suitable

container for disposal. Avoid generating dusty conditions.[2][11]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 1,2,3,4-Tetrahydrocarbazole are not readily available in

the public domain, its primary hazards are identified as skin, eye, and respiratory irritation. The

assessment of these hazards typically follows standardized methodologies, such as those

outlined by the Organisation for Economic Co-operation and Development (OECD). Below are

generalized protocols representative of how this compound would be tested.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)
This test method provides a framework for assessing the skin irritation potential of a substance

using a reconstructed human epidermis model.

Methodology:

Model Preparation: Reconstructed human epidermal tissues are cultured and prepared for

testing.

Test Substance Application: A small amount of the test substance (e.g., 1,2,3,4-
Tetrahydrocarbazole, typically as a solution or fine powder) is applied topically to the

surface of the epidermis. A negative control (e.g., phosphate-buffered saline) and a positive

control (e.g., sodium dodecyl sulfate) are run in parallel.

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes).

Washing and Post-Incubation: The test substance is then thoroughly washed from the tissue

surface, and the tissues are incubated for a longer period (e.g., 42 hours) to allow for the

development of cytotoxic effects.
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Viability Assessment: Cell viability is measured using a quantitative assay, most commonly

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction

of MTT to a colored formazan product by metabolically active cells is proportional to the

number of viable cells.

Data Interpretation: The viability of the treated tissues is expressed as a percentage relative

to the negative control. A substance is classified as a skin irritant if the tissue viability falls

below a certain threshold (e.g., ≤ 50%).

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (Based on OECD TG 492)
This test evaluates the potential of a substance to cause serious eye damage or eye irritation

using a reconstructed human cornea-like epithelium model.

Methodology:

Model Preparation: Reconstructed human cornea-like epithelial tissues are prepared for the

assay.

Test Substance Application: The test substance is applied to the surface of the corneal

tissue. Separate protocols are often used for liquids and solids.

Exposure and Incubation: Tissues are exposed for a specified duration (e.g., 30 minutes for

liquids, 6 hours for solids).

Washing and Post-Incubation: The substance is washed off, and the tissues are incubated in

fresh medium.

Viability Assessment: Tissue viability is determined using the MTT assay, similar to the skin

irritation test.

Data Interpretation: The substance is classified based on the reduction in tissue viability

compared to the negative control. A viability below a defined threshold (e.g., ≤ 60%)

indicates that the substance is an eye irritant.
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Logical Flow of Safety and Handling Precautions
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Caption: Logical workflow for the safe handling of 1,2,3,4-Tetrahydrocarbazole.

Generalized Experimental Workflow for In Vitro Skin
Irritation Testing
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Preparation Phase

Exposure Phase
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Caption: Generalized workflow for an in vitro skin irritation test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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